Kinetics vs. thermodynamics: walking on the line for a five-fold increase in MnSi Curie temperature†

Materials Horizons Pub Date: 2023-11-07 DOI: 10.1039/D3MH01106B

Abstract

Green and digital transitions will induce tremendous demand for metals and semiconductors. This raises concerns about the availability of materials in the rather near future. Addressing this challenge requires an unprecedented effort to discover new materials that are more sustainable and also to expand their functionalities beyond conventional material limits. From this point of view, complex systems combining semiconductor and magnetic properties in a single material lay the foundations for future nanoelectronics devices. Through a combination of out-of-stable equilibrium processes, we achieved fine control over the crystallisation of non-stoichiometric MnSix (x = 0.92). The Curie temperature shows non-monotonous evolution with crystallisation. At the earliest and final stages, the Curie temperature is comparable with stoichiometric MnSi (TC = 30 K). At the intermediate stage, while the material is crystalline and remains non-stoichiometric, a remarkable fivefold increase in Curie temperature (TC = 150 K) is observed. This finding highlights the potential for controlling the metastability of materials as a promising and relatively unexplored pathway to enhance material properties, without relying on critical materials such as rare earth elements.

Graphical abstract: Kinetics vs. thermodynamics: walking on the line for a five-fold increase in MnSi Curie temperature
Kinetics vs. thermodynamics: walking on the line for a five-fold increase in MnSi Curie temperature†
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